Cas no 1314987-50-2 ([5-(Tert-butylsulfamoyl)pyridin-3-yl]boronic acid)

• Product Name: [5-(Tert-butylsulfamoyl)pyridin-3-yl]boronic acid
• CAS No: 1314987-50-2
• MF: C₉H₁₅BN₂O₄S
• MW: 258.102401018143
• MDL: MFCD27955970
• CID: 2125906
• PubChem ID: 68380429
• Update Time: 2024-11-02

[5-(Tert-butylsulfamoyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[5-[[(1,1-dimethylethyl)amino]sulfonyl]-3-pyridinyl]Boronic acid
• [5-(tert-butylsulfamoyl)pyridin-3-yl]boronic acid
• (5-(N-(tert-Butyl)sulfamoyl)pyridin-3-yl)boronic acid
• BHXPLHQBIOVPCK-UHFFFAOYSA-N
• 5-(N-tert-butylsulfamoyl)pyridin-3-ylboronic acid
• Boronic acid, B-[5-[[(1,1-dimethylethyl)amino]sulfonyl]-3-pyridinyl]-
• AS-55238
• 1314987-50-2
• A10785
• 5-(tert-butylsulfamoyl)pyridin-3-ylboronic acid
• SCHEMBL12804923
• DA-12417
• AKOS028108332
• (5-(N-(tert-Butyl)sulfamoyl)pyridin-3-yl)boronicacid
• [5-(Tert-butylsulfamoyl)pyridin-3-yl]boronic acid

• MDL： MFCD27955970
• Inchi： 1S/C9H15BN2O4S/c1-9(2,3)12-17(15,16)8-4-7(10(13)14)5-11-6-8/h4-6,12-14H,1-3H3
• InChI Key： BHXPLHQBIOVPCK-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(B(O)O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 258.0845583g/mol
• Monoisotopic Mass: 258.0845583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108